Cas no 2138033-39-1 (3-(5-propyl-1H-1,2,4-triazol-3-yl)phenol)

• Product Name: 3-(5-propyl-1H-1,2,4-triazol-3-yl)phenol
• CAS No: 2138033-39-1
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6135326
• PubChem ID: 165494429
• Update Time: 2025-06-15

3-(5-propyl-1H-1,2,4-triazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(5-propyl-1H-1,2,4-triazol-3-yl)phenol
• 2138033-39-1
• EN300-1178428

• Inchi： 1S/C11H13N3O/c1-2-4-10-12-11(14-13-10)8-5-3-6-9(15)7-8/h3,5-7,15H,2,4H2,1H3,(H,12,13,14)
• InChI Key： LYJBDPRHWDTGEM-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1=NNC(CCC)=N1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.8Ų

Additional information on 3-(5-propyl-1H-1,2,4-triazol-3-yl)phenol

Recent Advances in the Study of 3-(5-propyl-1H-1,2,4-triazol-3-yl)phenol (CAS: 2138033-39-1): A Comprehensive Research Brief

The compound 3-(5-propyl-1H-1,2,4-triazol-3-yl)phenol (CAS: 2138033-39-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3-(5-propyl-1H-1,2,4-triazol-3-yl)phenol as a promising scaffold for the development of novel therapeutic agents. Its triazole and phenol moieties contribute to its ability to interact with various biological targets, including enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies.

In terms of synthesis, researchers have developed more efficient routes to produce 3-(5-propyl-1H-1,2,4-triazol-3-yl)phenol with higher yields and purity. A recent paper in Organic & Biomolecular Chemistry described a one-pot synthesis method that reduces the number of steps and minimizes byproducts, making it more suitable for large-scale production. This advancement is particularly relevant for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.

Pharmacological evaluations have revealed interesting insights into the compound's mechanism of action. In vitro studies using human cell lines have shown that 3-(5-propyl-1H-1,2,4-triazol-3-yl)phenol exhibits selective activity against certain cancer cell types while showing minimal toxicity to normal cells. These findings, published in a 2024 Cancer Research article, suggest its potential as a lead compound for anticancer drug development.

Structural modifications of 3-(5-propyl-1H-1,2,4-triazol-3-yl)phenol have also been explored to enhance its pharmacological properties. Researchers have investigated various derivatives by altering the propyl group or introducing substituents on the phenol ring. These modifications have led to compounds with improved bioavailability and target specificity, as reported in a recent Bioorganic & Medicinal Chemistry Letters publication.

The compound's potential extends beyond therapeutic applications. Recent studies have explored its use as a chemical probe for studying biological pathways and as a building block for more complex pharmaceutical agents. Its versatility makes it a valuable tool for both academic research and industrial drug discovery efforts.

In conclusion, 3-(5-propyl-1H-1,2,4-triazol-3-yl)phenol (CAS: 2138033-39-1) represents a promising compound with diverse applications in medicinal chemistry. Ongoing research continues to uncover new aspects of its biological activity and potential therapeutic uses. As synthesis methods improve and our understanding of its mechanism deepens, this compound is likely to play an increasingly important role in the development of novel pharmaceutical agents.